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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Pentanediol (CAS: 625-69-4), a chiral diol, is a versatile organic compound with significant
applications in the pharmaceutical and chemical industries. Its utility as a chiral building block in
the asymmetric synthesis of active pharmaceutical ingredients (APIs) and its role in various
formulations underscore the importance of a thorough understanding of its physicochemical
properties.[1] This technical guide provides a comprehensive database of the thermodynamic
properties of 2,4-Pentanediol, details the experimental methodologies for their determination,
and explores its relevance in drug development.

Core Thermodynamic Properties of 2,4-Pentanediol

A compilation of critically evaluated thermodynamic data for 2,4-Pentanediol is presented
below. These values are essential for process design, safety analysis, and formulation
development.

Table 1: General and Physical Properties of 2,4-
Pentanediol
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Property Value Unit Source(s)
Molecular Formula CsH1202 [2][3]
Molar Mass 104.149 g/mol [4]

Normal Boiling Point 471 +£10 K [2]

Melting Point (Tfus) 318.15 K [2]

Density (liquid at 25 0.05 gL

OC)

Table 2: Enthalpy and Entropy Data for 2,4-Pentanediol

Property Value Unit Source(s)
Enthalpy of
o 725+0.3 kJ/mol [2][3]
Vaporization (AvapH®)
Standard Enthalpy of
Formation (gas, -461.55 kJ/mol [3]
AfH°gas)
Standard Gibbs Free
Energy of Formation -287.30 kJ/mol [3]
(AFG®)
Enthalpy of Fusion
9.84 kJ/mol [3]

(AfusH®)

Table 3: Heat Capacity and Transport Properties of 2,4-

Pentanediol
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Property

Condition

Value Range

Unit

Source(s)

Heat Capacity at

Constant

Pressure

(Cp.gas)

200 K - 1000 K

Data available

J/(mol-K)

[5]

Heat Capacity at

Constant
Pressure
(Cp,liquid)

293 K-353K

Data available

J/(mol-K)

[6]

Viscosity (gas)

480 K - 1050 K

Data available

Pa:-s

[4]

Viscosity (liquid)

320K - 700 K

Data available

Pa-s

[4]

Thermal
Conductivity

(gas)

480 K - 1050 K

Data available

Wi(m-K)

[4]

Thermal
Conductivity

(liquid)

320K -630K

Data available

Wi(m-K)

[4]

Table 4: Vapor Pressure of 2,4-Pentanediol

Pressure (kPa)

Temperature (K)

Source(s)

318.1-703

0.0315271 - 4087.74

[4]

381 - 383

2.7

[2]

Experimental Protocols for Thermodynamic
Property Determination

Accurate and reproducible experimental data are the foundation of thermodynamic databases.

The following sections outline the general methodologies employed to measure the key

thermodynamic properties of diols like 2,4-Pentanediol.
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Calorimetry for Heat Capacity and Enthalpy
Determination

Calorimetry is the primary technique for measuring heat changes in a system.

 Differential Scanning Calorimetry (DSC) for Heat Capacity: This is a common method for
determining the isobaric heat capacity of liquids.[7][8]

o Principle: A sample and a reference material are subjected to a controlled temperature
program (heating and cooling ramps). The difference in heat flow required to maintain the
sample and reference at the same temperature is measured. This difference is
proportional to the heat capacity of the sample.[9]

o General Protocol:

= Calibration: The DSC instrument is calibrated for temperature and heat flow using
standard materials with known melting points and enthalpies of fusion.

= Sample Preparation: A precise mass of 2,4-Pentanediol is hermetically sealed in a
sample pan. An empty pan is used as a reference.

= Measurement: The sample and reference are placed in the DSC cell. The measurement
involves an isothermal period, followed by a linear heating or cooling ramp over the
desired temperature range (e.g., 0 to 70 °C at 10 °C/min).[9]

» Data Analysis: The heat flow data from the heating and cooling segments are used to
calculate the specific heat capacity as a function of temperature.[9]

» Condensation/Vaporization Calorimetry for Enthalpy of Vaporization:

o Principle: The enthalpy of vaporization can be determined by measuring the heat
absorbed during the evaporation of a liquid or the heat released during the condensation
of its vapor at constant pressure.[10]

o General Protocol (Condensation Calorimeter):
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» Apparatus: A condensation calorimeter with a system for controlled evaporation, vapor
transport, and condensation is used. The apparatus includes precise temperature and
coolant flow rate monitoring.[10]

» Procedure: The liquid is evaporated in an external boiler. The vapor is then passed into
a calorimetric vessel where it condenses. The heat released during condensation is
absorbed by a coolant.

» Measurement: The enthalpy of vaporization is calculated from the mass of the
condensed liquid, the flow rate of the coolant, and the temperature difference of the
coolant at the inlet and outlet.[10]

Vapor Pressure Measurement

The vapor pressure of a liquid is a critical property for understanding its volatility and for
designing distillation and other separation processes.

e Static Method:

o Principle: A degassed sample of the liquid is introduced into an evacuated, thermostatted
vessel. The pressure exerted by the vapor in equilibrium with the liquid is measured at a
constant temperature.[1][11]

o General Protocol:

» Apparatus: A static vapor pressure apparatus consists of a sample cell connected to a
pressure transducer and a vacuum system. The cell is placed in a thermostat for precise
temperature control.[1]

» Sample Preparation: The sample is thoroughly degassed to remove any dissolved air or
other volatile impurities.

» Measurement: The degassed sample is introduced into the evacuated cell. The system
is allowed to reach thermal and phase equilibrium at a set temperature. The pressure
measured by the transducer is the vapor pressure of the substance. Measurements are
repeated at different temperatures.[1]
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e Dynamic (Ebulliometric) Method:

o Principle: This method involves measuring the boiling temperature of the liquid at a
controlled pressure. The vapor pressure is equal to the applied pressure at the boiling
point.[12]

o General Protocol:

» Apparatus: An ebulliometer is used, which is designed to maintain a stable boiling state
and to measure the temperature of the liquid-vapor equilibrium accurately.

» Procedure: The pressure in the system is controlled using a pressure regulation system.
The liquid is heated to its boiling point under the set pressure.

» Measurement: The boiling temperature is precisely measured. The vapor pressure at
that temperature is the controlled pressure in the system.

Relevance in Drug Development

2,4-Pentanediol's unique structural and chemical properties make it a valuable molecule in the
pharmaceutical industry.

Chiral Building Block in Asymmetric Synthesis

The presence of two stereocenters in 2,4-Pentanediol makes it an important chiral building
block for the synthesis of complex, enantiomerically pure drug molecules.[1] The
stereochemistry of a drug is often critical to its efficacy and safety, with different enantiomers
potentially exhibiting different pharmacological activities or toxicities.[13] Asymmetric synthesis,
which selectively produces one enantiomer, is therefore a cornerstone of modern drug
development.[14][15][16][17]
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Workflow for 2,4-Pentanediol in Asymmetric Synthesis.

Antimicrobial Activity and Formulation

Diols, including pentanediols, are known to possess antimicrobial properties.[2][18] While the
exact mechanism for 2,4-Pentanediol is not extensively detailed in the literature, the general
mechanism for aliphatic diols is believed to involve the disruption of the bacterial cell
membrane.[18] This disruption leads to increased membrane permeability, leakage of
intracellular components, and ultimately cell death.[19] This property makes 2,4-Pentanediol a
potentially useful excipient in topical and other formulations, acting as a preservative to prevent
microbial growth.
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Proposed Antimicrobial Mechanism of Action for Diols.

Conclusion

This technical guide provides a centralized resource for the thermodynamic properties of 2,4-
Pentanediol, essential for its application in research and industrial settings, particularly within
drug development. The compiled data, alongside an overview of experimental methodologies
and its roles in asymmetric synthesis and as a potential antimicrobial agent, offer a solid
foundation for scientists and engineers working with this versatile compound. Further research
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into specific biological signaling pathways and more detailed experimental protocols will
continue to enhance our understanding and utilization of 2,4-Pentanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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database]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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